Cas no 2034318-83-5 (pyridin-3-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone)

• Product Name: pyridin-3-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone
• CAS No: 2034318-83-5
• MF: C₁₆H₁₄F₃N₃O₂
• MW: 337.29647397995
• CID: 5550412
• Update Time: 2025-06-10

pyridin-3-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• pyridin-3-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone
• Methanone, 3-pyridinyl[3-[[4-(trifluoromethyl)-2-pyridinyl]oxy]-1-pyrrolidinyl]-

• Inchi： 1S/C16H14F3N3O2/c17-16(18,19)12-3-6-21-14(8-12)24-13-4-7-22(10-13)15(23)11-2-1-5-20-9-11/h1-3,5-6,8-9,13H,4,7,10H2
• InChI Key： YHDUQVCXUCTHSN-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN=C1)(N1CCC(OC2=NC=CC(C(F)(F)F)=C2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on pyridin-3-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone

Pyridin-3-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone (CAS No. 2034318-83-5): A Comprehensive Overview

Pyridin-3-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone, identified by its CAS number 2034318-83-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functional groups that contribute to its unique chemical properties. The presence of a pyridin-3-yl moiety and a trifluoromethyl group in its structure suggests potential applications in the design of bioactive molecules, particularly in the development of novel therapeutic agents.

The structural composition of Pyridin-3-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone is highly reminiscent of many pharmacologically active compounds that have been investigated for their potential in treating various diseases. The combination of a pyridine ring with an oxypyrrolidine moiety creates a scaffold that is conducive to interactions with biological targets, such as enzymes and receptors. Moreover, the introduction of a trifluoromethyl group can enhance the metabolic stability and binding affinity of the molecule, making it an attractive candidate for drug development.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). Pyridin-3-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone has emerged as a promising candidate in this area due to its ability to modulate PPIs through its unique structural features. The oxypyrrolidine ring, in particular, has been shown to be a versatile scaffold for designing molecules that can disrupt or stabilize protein interactions, which are often implicated in various pathological conditions.

The trifluoromethyl group is another critical feature of this compound that contributes to its potential therapeutic efficacy. This group is known to increase the lipophilicity and binding affinity of molecules, thereby enhancing their ability to interact with biological targets. Additionally, the trifluoromethyl group can influence the electronic properties of the molecule, making it more suitable for specific types of interactions with biological systems. These properties have made Pyridin-3-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone a subject of intense interest among researchers looking to develop novel therapeutic agents.

Recent studies have demonstrated that compounds containing the oxypyrrolidine motif can exhibit significant biological activity across a range of therapeutic areas. For instance, some derivatives of oxypyrrolidine have been shown to inhibit enzymes involved in cancer metabolism, leading to promising results in preclinical studies. Pyridin-3-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]methanone shares this structural feature and may therefore possess similar inhibitory properties.

The pyridine ring present in Pyridin-3-yl-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-y}methanone also plays a crucial role in its biological activity. Pyridine derivatives are well-known for their ability to interact with various biological targets, including enzymes and receptors. The presence of multiple heterocyclic rings in this compound suggests that it may be able to engage with multiple targets simultaneously, potentially leading to synergistic effects that enhance its therapeutic efficacy.

In addition to its potential as an inhibitor of protein-protein interactions, Pyridin--[3[[4-(trifluoromethyl)pyridine}-2-yI]-oxypyrrolidini-IyI)methanone may also have applications in other therapeutic areas. For example, its structural features make it a good candidate for designing molecules that can modulate neurotransmitter receptors, which could be useful in treating neurological disorders. The ability of this compound to interact with multiple biological targets makes it a versatile tool for drug discovery and development.

The synthesis and characterization of Pyridi--[33[[44(trifluorornethyI)-pyrindne]-2-yI)-oxyprnrllidi-IyI)methanone have been subjects of considerable interest among synthetic chemists. The complexity of its structure presents both challenges and opportunities for researchers looking to develop efficient synthetic routes. Recent advances in synthetic methodologies have made it possible to access complex molecules like this one more readily than ever before, opening up new avenues for drug discovery and development.

The potential applications of Pyrdiiii--[33[[44(triflroiomethyI)-pyrindne)-2-yI)-oxyprnrllidi-IyI)methanone extend beyond traditional pharmaceutical applications. Its unique structural features make it a valuable tool for researchers studying protein-protein interactions and other complex biological processes. Additionally, this compound may find applications in the development of new diagnostic tools and imaging agents due to its ability to interact with specific biological targets.

In conclusion, Pyrdiiii--[33[[44(triflroiomethyI)-pyrindne)-2-yI)-oxyprnrllidi-IyI)methanone (CAS No. 2034318--83--5) is a highly promising compound with significant potential in pharmaceutical research and development. Its intricate structure, characterized by multiple heterocyclic rings and functional groups such as the pyrdiiii ring and triflroiomethyI group; makes it an attractive candidate for designing novel therapeutic agents targeting various diseases. The recent advancements in synthetic methodologies have made it possible to access complex molecules like this one more readily than ever before; opening up new avenues for drug discovery; development; and application across multiple therapeutic areas.